N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H20F3NO4S2/c16-15(17,18)12-1-3-13(4-2-12)25(21,22)19-11-14(23-8-7-20)5-9-24-10-6-14/h1-4,19-20H,5-11H2
• InChI Key: PHMJIVVENZZJTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)OCCO
• Molecular Formula: C15H20F3NO4S2
• Molecular Weight: 399.5 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H20F3NO4S2 and its molecular weight is 399.44. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Analgesic Applications

Research on celecoxib derivatives, including compounds with structural similarities to the queried chemical, has demonstrated potential anti-inflammatory and analgesic properties. These compounds have been evaluated for their ability to mitigate inflammation and pain without causing significant tissue damage in the liver, kidney, colon, and brain, which is a common concern with traditional anti-inflammatory drugs. This suggests a promising therapeutic profile for conditions requiring anti-inflammatory and analgesic interventions (Küçükgüzel et al., 2013).

Antioxidant and Anticancer Activities

Celecoxib derivatives have also been investigated for their antioxidant and anticancer activities. These studies have shown that certain compounds can exhibit significant anticancer activity against a wide range of human tumor cell lines. The antioxidant properties contribute to their therapeutic potential, offering a dual approach to cancer therapy by inhibiting tumor growth and protecting against oxidative stress (Küçükgüzel et al., 2013).

Antiviral Activity

Some derivatives have displayed modest inhibition of HCV NS5B RdRp activity, indicating potential antiviral applications. This suggests that modifications of the sulfonamide scaffold can lead to compounds with selective activity against viral replication mechanisms, providing a basis for the development of new antiviral agents (Küçükgüzel et al., 2013).

Enzyme Inhibition for Therapeutic Applications

The inhibition of enzymes such as carbonic anhydrases has been a significant area of research for these compounds. Carbonic anhydrase inhibitors have applications in treating glaucoma, edema, epilepsy, and altitude sickness. Research into sulfonamide derivatives has revealed potent inhibitors that can modulate enzyme activity, offering new avenues for therapeutic intervention in diseases associated with dysregulated enzyme function (Casini et al., 2002).